Cas no 2034279-54-2 (3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate)

• Product Name: 3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate
• CAS No: 2034279-54-2
• MF: C₁₄H₁₂N₄O₄S
• MW: 332.334481239319
• CID: 5550353
• Update Time: 2025-10-20

3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-1-oxidopyridin-1-ium-3-carboxamide
• 3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate

• Inchi： 1S/C14H12N4O4S/c19-12(9-2-1-5-17(22)8-9)15-4-6-18-13(20)11-10(3-7-23-11)16-14(18)21/h1-3,5,7-8H,4,6H2,(H,15,19)(H,16,21)
• InChI Key： LMZOJHBGHDBKCA-UHFFFAOYSA-N
• SMILES： C1=[N+]([O-])C=CC=C1C(NCCN1C(=O)NC2C=CSC=2C1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate

Introduction to 3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate (CAS No. 2034279-54-2)

3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034279-54-2, belongs to a class of heterocyclic derivatives that exhibit promising properties for further research and development in drug discovery. The intricate molecular architecture of this compound incorporates multiple functional groups, including a thiophene ring system and a pyridinium moiety, which contribute to its distinctive chemical and biological characteristics.

The structural framework of 3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate is derived from thienopyrimidine derivatives, which are well-known for their role in various pharmacological applications. The presence of the 2,4-dioxo-thieno[3,2-d]pyrimidin scaffold is particularly noteworthy, as it has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. This scaffold is part of a larger family of thienopyrimidine derivatives that have shown efficacy in preclinical studies as inhibitors of kinases and other enzymes involved in cancer pathways.

Recent advancements in medicinal chemistry have highlighted the importance of functionalizing the ethyl chain with a carbamoyl group in 3-[(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)carbamoyl]pyridin-1-ium-1-olate, which enhances its solubility and bioavailability. This modification has been shown to improve the compound's ability to cross cell membranes and reach target sites within the body. The pyridinium portion of the molecule further contributes to its stability and reactivity under physiological conditions.

In the context of current research trends, 3-(8-chloroquinolinyl)-N-(5-fluorouracil) analogs have been extensively studied for their antitumor properties. While not directly related to CAS No. 2034279, the structural similarity between these compounds suggests potential synergistic effects when combined with other therapeutic agents. The incorporation of fluorine atoms into nucleoside analogs has been a cornerstone in developing antiviral and anticancer drugs due to their ability to mimic natural substrates and disrupt metabolic pathways.

The synthesis of CAS No. 2034279 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions between thienopyrimidine derivatives and ethylene diamine derivatives followed by carbamoylation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify the structure of the final product.

The biological activity of CAS No. 2034279 has been preliminarily evaluated in vitro using cell-based assays. Initial results indicate that this compound exhibits moderate inhibitory activity against certain kinases associated with cancer cell proliferation. However, further studies are needed to fully elucidate its mechanism of action and potential side effects. The pyridinium group in particular has been identified as a critical moiety for binding to biological targets.

One of the most intriguing aspects of this compound is its potential application in combination therapies. The structural features that make it effective against kinases also suggest it could be paired with other agents that target different pathways or receptors. This approach aligns with current trends in oncology research where combination treatments are being explored to overcome drug resistance.

The development of novel heterocyclic compounds like CAS No. 2034279 relies heavily on computational chemistry tools for predicting biological activity and optimizing molecular design. Molecular docking simulations have been used to model interactions between this compound and various protein targets. These simulations help researchers identify key binding pockets and optimize substituents for improved efficacy.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents derived from natural product scaffolds like thienopyrimidine derivatives. The versatility of these compounds allows for diverse modifications that can lead to drugs with enhanced potency and reduced toxicity. As research progresses, compounds like CAS No. 2034279 may emerge as candidates for clinical trials in treating various diseases.

In conclusion,CAS No 2034279 represents a significant advancement in pharmaceutical chemistry with its complex structure offering numerous possibilities for therapeutic applications particularly in oncology research Its unique combination of functional groups positions it as a promising candidate for further investigation into both standalone treatments